Cas no 2172594-84-0 (4-(1-amino-3,5-dimethylcyclohexyl)oxan-4-ol)

• Product Name: 4-(1-amino-3,5-dimethylcyclohexyl)oxan-4-ol
• CAS No: 2172594-84-0
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5998844
• PubChem ID: 165601725
• Update Time: 2025-05-26

4-(1-amino-3,5-dimethylcyclohexyl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3,5-dimethylcyclohexyl)oxan-4-ol
• 2172594-84-0
• EN300-1646265

• Inchi： 1S/C13H25NO2/c1-10-7-11(2)9-12(14,8-10)13(15)3-5-16-6-4-13/h10-11,15H,3-9,14H2,1-2H3
• InChI Key： ULXIOSSSFXABLA-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(CC(C)CC(C)C1)N

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(1-amino-3,5-dimethylcyclohexyl)oxan-4-ol

4-(1-Amino-3,5-Dimethylcyclohexyl)Oxan-4-Ol: A Comprehensive Overview

4-(1-Amino-3,5-Dimethylcyclohexyl)Oxan-4-Ol, also known by its CAS number CAS No. 2172594-84-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring with amino and hydroxyl functionalities. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, materials science, and biochemistry.

The molecular structure of 4-(1-Amino-3,5-Dimethylcyclohexyl)Oxan-4-Ol consists of a cyclohexane ring substituted with two methyl groups at the 3 and 5 positions, an amino group at the 1 position, and a hydroxyl group at the 4 position. This arrangement creates a molecule with both steric and electronic diversity, which is advantageous for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound in the development of new pharmaceutical agents. Researchers have explored its ability to act as a precursor for more complex molecules with therapeutic properties. For instance, the amino group can be used in peptide synthesis, while the hydroxyl group can participate in esterification or glycosylation reactions, leading to bioactive compounds.

In addition to its role in drug design, 4-(1-Amino-3,5-Dimethylcyclohexyl)Oxan-4-Ol has shown promise in materials science. Its unique structure allows it to serve as a building block for advanced polymers and materials with tailored properties. Scientists have investigated its use in creating self-healing materials and stimuli-responsive systems, which are highly sought after in modern technology.

The synthesis of this compound has been optimized through various methodologies. Traditional approaches involve multi-step reactions with high yields, while modern techniques leverage catalytic processes to enhance efficiency and reduce environmental impact. These advancements have made the production of CAS No. 2172594-84-0 more accessible for both academic and industrial applications.

In terms of biological activity, recent research has focused on understanding the interaction of 4-(1-Amino-3,5-Dimethylcyclohexyl)Oxan-4-Ol with cellular systems. Studies have shown that it exhibits moderate antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, its ability to modulate enzyme activity suggests potential applications in enzyme inhibition or activation.

The future outlook for this compound is bright, with ongoing research exploring its potential in green chemistry and sustainable processes. Its versatility as a building block for diverse chemical entities positions it as a valuable asset in both academic and industrial settings.